Cas no 1561456-05-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1561456-05-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5275239
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethyl-3-(2-methylbutyl)oxirane-2-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H20O3/c1-5-8(3)7-11(6-2)9(14-11)10(12)13-4/h8-9H,5-7H2,1-4H3
• InChI Key： UHNLBGLJJVRXEI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1(CC)CC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No. 1561456-05-0 and Its Unassigned INDEX NAME in Modern Applications

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The absence of an assigned INDEX NAME for this compound underscores its novelty and the ongoing exploration of its characteristics. Current studies focus on its structure-activity relationships (SAR), which are critical for understanding its interactions in biological systems or material matrices. Given the rise of personalized medicine and green chemistry, CAS No. 1561456-05-0 is often discussed alongside trending topics like biocompatibility, low-toxicity formulations, and high-performance additives. These align with global demands for safer, more efficient chemical solutions.

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Regulatory and safety profiles remain a priority for stakeholders. While CAS No. 1561456-05-0 is not classified under restricted categories, its toxicological assessments and environmental impact are under scrutiny—a reflection of the broader shift toward ESG compliance in chemical industries. Discussions often highlight REACH compliance and lifecycle analysis, key search terms for sustainability-focused audiences.

In summary, CAS No. 1561456-05-0 represents a frontier in chemical innovation, bridging gaps between academia and industry. Its unnamed INDEX NAME status invites collaborative efforts to unlock its full potential, resonating with searches for cutting-edge compounds and future-ready materials. As research progresses, this compound may well redefine standards in multiple domains, from healthcare to clean energy.